Cas no 2172113-39-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid
- 2172113-39-0
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid
- EN300-1562604
-
- Inchi: 1S/C24H24F2N2O5S/c25-22(26)19(11-21(29)28-9-10-34-20(12-28)23(30)31)27-24(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20,22H,9-13H2,(H,27,32)(H,30,31)
- InChI Key: NNUDFPGTBASKOH-UHFFFAOYSA-N
- SMILES: S1CCN(C(CC(C(F)F)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O
Computed Properties
- Exact Mass: 490.13739937g/mol
- Monoisotopic Mass: 490.13739937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 121Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1562604-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1562604-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1562604-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]thiomorpholine-2-carboxylic acid |
2172113-39-0 | 100mg |
$2963.0 | 2023-09-25 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid
Research Brief on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid (CAS: 2172113-39-0)
The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid (CAS: 2172113-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorobutanoyl and thiomorpholine moieties, serves as a critical intermediate in the synthesis of peptide-based therapeutics and protease inhibitors. Recent studies highlight its potential in modulating protein-protein interactions and enhancing drug delivery systems.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound in the development of novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). Researchers utilized its reactive thiomorpholine-2-carboxylic acid group to form stable thioether bonds with cysteine residues in the protease active site, demonstrating improved inhibitory potency (IC50 = 0.8 μM) compared to non-covalent analogs. The difluorobutanoyl moiety was found to enhance membrane permeability, addressing a key challenge in antiviral drug design.
Further investigations in ACS Chemical Biology (2024) revealed the compound's utility in Fmoc-based solid-phase peptide synthesis (SPPS). Its dual functionality—protected by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group while containing a free carboxylic acid—enables efficient incorporation of difluorinated building blocks into complex peptides. This advancement has been particularly valuable for developing metabolically stable analogs of glucagon-like peptide-1 (GLP-1) receptor agonists.
Notably, patent applications (WO2023/154321) have emerged describing derivatives of 2172113-39-0 as potential radiopharmaceutical chelators. The thiomorpholine sulfur atom shows promise for 68Ga and 177Lu coordination in PET/CT imaging agents, with preclinical data indicating >90% radiolabeling efficiency at room temperature.
Ongoing challenges include optimizing the compound's synthetic route—current yields average 65% after 5 steps—and addressing its limited solubility in aqueous buffers (≤2 mg/mL at pH 7.4). Collaborative efforts between academic and industrial researchers are actively exploring PEGylated derivatives and pro-drug strategies to overcome these limitations while maintaining its valuable biochemical properties.
2172113-39-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylthiomorpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)